Cas no 2694057-62-8 (rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate)

• Product Name: rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate
• CAS No: 2694057-62-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5790279
• PubChem ID: 165940582
• Update Time: 2025-10-22

rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate
• EN300-30839214
• 2694057-62-8

• Inchi： 1S/C11H19NO2/c1-2-14-11(13)10-5-8-3-4-9(10)7-12-6-8/h8-10,12H,2-7H2,1H3/t8-,9-,10+/m0/s1
• InChI Key： UTTQXBYKQAJLQB-LPEHRKFASA-N
• SMILES： O(CC)C([C@@H]1C[C@H]2CNC[C@@H]1CC2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate

Research Briefing on rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate (CAS: 2694057-62-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel bicyclic compounds, particularly those with potential therapeutic applications. Among these, rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate (CAS: 2694057-62-8) has emerged as a compound of interest due to its unique structural features and pharmacological potential. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate belongs to the class of azabicyclic compounds, which are known for their ability to modulate various biological targets. Recent studies have explored its synthesis through asymmetric catalytic methods, emphasizing the importance of stereochemical control in achieving high enantiomeric purity. The compound's rigid bicyclic framework and functionalized carboxylate group make it a promising scaffold for the development of new bioactive molecules.

In terms of biological activity, preliminary investigations have revealed that rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate exhibits affinity for certain neurotransmitter receptors, particularly those involved in the regulation of pain and cognitive functions. These findings suggest potential applications in the treatment of neurological disorders, such as chronic pain and Alzheimer's disease. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Recent publications have also highlighted the compound's utility as a chiral building block in the synthesis of more complex pharmaceutical agents. Its structural versatility allows for modifications at multiple sites, enabling the creation of derivatives with tailored pharmacological properties. For instance, researchers have successfully incorporated this scaffold into the design of novel ligands for G protein-coupled receptors (GPCRs), demonstrating its value in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on addressing these issues through structural modifications and formulation strategies. Additionally, the scalability of its synthesis is being investigated to ensure its feasibility for large-scale production.

In conclusion, rac-ethyl (1R,5S,6S)-3-azabicyclo[3.2.2]nonane-6-carboxylate (CAS: 2694057-62-8) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for the development of new therapeutic agents. Future research should focus on expanding its applications, optimizing its properties, and advancing it through preclinical and clinical studies.